Cas no 954261-04-2 (N-(3-Amino-2-methylphenyl)-2-(2,5-dimethylphenoxy) propanamide)

• Product name: N-(3-Amino-2-methylphenyl)-2-(2,5-dimethylphenoxy) propanamide
• CAS No: 954261-04-2
• MF: C₁₈H₂₂N₂O₂
• MW: 298.379484653473
• CID: 1078410
• PubChem ID: 16792738

N-(3-Amino-2-methylphenyl)-2-(2,5-dimethylphenoxy) propanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Amino-2-methylphenyl)-2-(2,5-dimethylphenoxy) propanamide
• N-(3-AMINO-2-METHYLPHENYL)-2-(2,5-DIMETHYLPHENOXY)PROPANAMIDE
• AKOS000146487
• 954261-04-2

• MDL： MFCD09739544
• Inchi： InChI=1S/C18H22N2O2/c1-11-8-9-12(2)17(10-11)22-14(4)18(21)20-16-7-5-6-15(19)13(16)3/h5-10,14H,19H2,1-4H3,(H,20,21)
• InChI Key： LAQGVHCUQOJQBD-UHFFFAOYSA-N
• SMILES： CC1=CC(OC(C(NC2=CC=CC(N)=C2C)=O)C)=C(C=C1)C

Computed Properties

• Exact Mass: 298.168127949g/mol
• Monoisotopic Mass: 298.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 64.4Ų